Cas no 284-20-8 (9-Oxabicyclo[4.2.1]nonane)
9-Oxabicyclo[4.2.1]nonane structure
Product Name:9-Oxabicyclo[4.2.1]nonane
9-Oxabicyclo[4.2.1]nonane Chemical and Physical Properties
Names and Identifiers
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- 9-Oxabicyclo[4.2.1]nonane
- 9-Oxabicyclo(4.2.1)nonane
- DTXSID00951068
- SCHEMBL13135724
- 284-20-8
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- Inchi: 1S/C8H14O/c1-2-4-8-6-5-7(3-1)9-8/h7-8H,1-6H2
- InChI Key: DPFJLEKBHZQEAH-UHFFFAOYSA-N
- SMILES: O1C2CCCCC1CC2
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 88.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
9-Oxabicyclo[4.2.1]nonane Related Literature
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1. Oxyselenation of cyclo-octa-1,5-diene. Solvent-controlled formation of 9-oxabicyclo-[3.3.1]- and -[4.2.1]-nonane derivativesSakae Uemura,Akio Toshimitsu,Toshiaki Aoai,Masaya Okano J. Chem. Soc. Chem. Commun. 1979 610
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2. Oxymetallation. Part 18. Extensive rearrangement to a [4.2.1 ] skeleton in the bromodemercuriation of 2-bromomercurio-9-oxabicyclo[3.3.1]nonaneA. J. Bloodworth,Henny J. Eggelte J. Chem. Soc. Perkin Trans. 1 1984 1009
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3. Synthesis of cyclic ethers via bromine assisted epoxide ring expansionStephen G. Davies,Mario E. C. Polywka,Susan E. Thomas J. Chem. Soc. Perkin Trans. 1 1986 1277
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4. Photochemical reactions of nitrile compounds. Part 2. Photochemistry of an α,β-unsaturated γ,δ-epoxy nitrile and an γ,δ-cyclopropyl nitrileKeitaro Ishii,Masao Abe,Masanori Sakamoto J. Chem. Soc. Perkin Trans. 1 1987 1937
284-20-8 (9-Oxabicyclo[4.2.1]nonane) Related Products
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